Cas no 904286-25-5 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-)

• Product Name: Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-
• CAS No: 904286-25-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 994794
• Update Time: 2024-03-05

Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-

• Inchi： 1S/C10H12N2/c1-10(6-12)4-7-2-8(5-11)9(10)3-7/h7-9H,2-4H2,1H3
• InChI Key： PCCRDLDZXPJHRH-UHFFFAOYSA-N
• SMILES： C12CC(CC1C#N)CC2(C)C#N

Computed Properties

• Exact Mass: 160.1
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2